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Compound of Interest

Compound Name: ML224

Cat. No.: B609128 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide to the

safe disposal of ML224, a selective TSH Receptor (TSHR) antagonist. Adherence to these

procedures is critical for minimizing risks and maintaining a safe research environment.

ML224 Chemical and Safety Data
To facilitate safe handling and disposal, key quantitative and safety information for ML224 has

been summarized below. This data is compiled from safety data sheets (SDS) and chemical

properties information.
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Parameter Value Reference

CAS Number 1338824-21-7 [1]

Molecular Formula C₃₁H₃₁N₃O₅

Molecular Weight 525.59 g/mol

Physical Appearance Solid [1]

Storage Conditions

Store at -20°C in a dry, well-

ventilated place. Keep

container tightly closed.

[2]

Solubility Soluble in DMSO.

Hazard Statements

Not flammable or combustible.

Specific hazards are not fully

characterized; handle with

care.

[2]

Step-by-Step Disposal Protocol for ML224
The following protocol outlines the essential steps for the proper disposal of ML224. This

procedure is designed to be followed sequentially to ensure the safety of laboratory personnel

and compliance with standard regulations.

1. Personal Protective Equipment (PPE) and Preparation:

Before beginning any disposal procedures, ensure you are wearing appropriate PPE,

including chemical-resistant gloves, safety goggles, and a lab coat.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Prepare a designated waste container that is clearly labeled for chemical waste. The

container should be sealable and made of a material compatible with ML224 and any

solvents used.

2. Handling of Spills and Contaminated Materials:
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In the event of a spill, prevent further leakage or spillage if it is safe to do so.

Do not let the product enter drains.

For solid ML224, carefully sweep up the material to avoid creating dust.

For solutions of ML224, absorb the spill with an inert, liquid-binding material such as

diatomite or universal binders.

Place all contaminated materials, including absorbent materials and any contaminated

disposable labware (e.g., pipette tips, tubes), into the designated chemical waste container.

[2]

3. Containerization and Labeling:

Securely close the chemical waste container.[2]

Ensure the container is accurately labeled with the contents, including "ML224 waste" and

any solvents present, along with the appropriate hazard warnings.

4. Waste Storage and Disposal:

Store the sealed waste container in a designated, secure area for chemical waste, away

from incompatible materials.

Dispose of the chemical waste through your institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal contractor. Always follow local, state, and

federal regulations for chemical waste disposal.

ML224 Disposal Workflow
The following diagram illustrates the logical flow of the proper disposal procedure for ML224,

from initial preparation to final disposal.
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Caption: Logical workflow for the safe disposal of ML224.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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